4-Methylidenespiro[4.11]hexadecan-1-one

• CAS No.: 88441-58-1
• Molecular Formula: C17H28O
• Molecular Weight: 248.4 g/mol
• IUPAC Name: 1-methylidenespiro[4.11]hexadecan-4-one
• InChI: InChI=1S/C17H28O/c1-15-11-12-16(18)17(15)13-9-7-5-3-2-4-6-8-10-14-17/h1-14H2
• InChI Key: CPKJCYSITHHODX-UHFFFAOYSA-N
• Canonical SMILES: C=C1CCC(=O)C12CCCCCCCCCCC2

Description

4-Methylidenespiro[411]hexadecan-1-one is a chemical compound characterized by a unique spiro structure, which consists of two rings sharing a single atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Methylidenespiro[4.11]hexadecan-1-one typically involves the formation of a spirocyclic intermediate, followed by functionalization to introduce the methylidene group. One common method involves the reaction of a ketone with a suitable spirocyclic precursor under controlled conditions. The reaction conditions often include the use of catalysts and specific temperature and pressure settings to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This can include the use of continuous flow reactors, automated systems, and advanced purification techniques to ensure consistent quality and high throughput.

Chemical Reactions Analysis

Types of Reactions

4-Methylidenespiro[4.11]hexadecan-1-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into different reduced forms.

Substitution: The methylidene group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions, including temperature, solvent, and pH, are carefully controlled to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while substitution reactions can introduce a wide range of functional groups, leading to diverse derivatives of the original compound.

Scientific Research Applications

4-Methylidenespiro[4.11]hexadecan-1-one has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of complex organic molecules and as a model compound in studies of spirocyclic chemistry.

Biology: The compound’s unique structure makes it a valuable tool in studying biological processes and interactions at the molecular level.

Medicine: Research into potential therapeutic applications, including its use as a precursor for drug development, is ongoing.

Industry: The compound is used in the development of new materials, including polymers and advanced composites, due to its unique structural properties.

Mechanism of Action

The mechanism by which 4-Methylidenespiro[4.11]hexadecan-1-one exerts its effects involves interactions with specific molecular targets and pathways. These interactions can include binding to enzymes or receptors, altering their activity, and influencing various biochemical processes. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Spiro[4.11]hexadecan-1-one: Lacks the methylidene group, resulting in different chemical properties and reactivity.

4-Methylidenespiro[2.4]heptane: A smaller spirocyclic compound with different structural and chemical characteristics.

Uniqueness

4-Methylidenespiro[4.11]hexadecan-1-one is unique due to its larger spirocyclic structure and the presence of the methylidene group, which imparts distinct chemical properties and reactivity. This uniqueness makes it valuable in various research and industrial applications, where its specific characteristics can be leveraged for desired outcomes.